molecular formula C15H19NO2 B7501355 (4-Hydroxypiperidin-1-yl)(1-phenylcyclopropyl)methanone

(4-Hydroxypiperidin-1-yl)(1-phenylcyclopropyl)methanone

Cat. No. B7501355
M. Wt: 245.32 g/mol
InChI Key: KXVSQOUJNIPQTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Hydroxypiperidin-1-yl)(1-phenylcyclopropyl)methanone, commonly known as PHP, is a research chemical that has gained popularity among the scientific community for its potential therapeutic applications. PHP belongs to the class of arylcyclohexylamines and is structurally similar to ketamine and phencyclidine (PCP).

Mechanism of Action

The exact mechanism of action of PHP is not fully understood. However, it is believed that PHP acts as an N-methyl-D-aspartate (NMDA) receptor antagonist, similar to ketamine. NMDA receptors are involved in the regulation of synaptic plasticity and are implicated in the pathophysiology of depression, chronic pain, and other neurological disorders. By blocking NMDA receptors, PHP may modulate synaptic plasticity and improve mood and pain symptoms.
Biochemical and Physiological Effects:
PHP has been shown to have a rapid onset of action, with effects observed within minutes of administration. The effects of PHP are short-lived, with a duration of effect ranging from 30 minutes to 2 hours. PHP has been found to produce dissociative effects, similar to ketamine and (4-Hydroxypiperidin-1-yl)(1-phenylcyclopropyl)methanone. Additionally, PHP has been shown to have antidepressant and analgesic effects in preclinical studies.

Advantages and Limitations for Lab Experiments

PHP has several advantages for use in preclinical research. It has a rapid onset of action and a short duration of effect, making it ideal for studying acute effects. Additionally, PHP has fewer side effects compared to traditional anesthetics such as ketamine. However, PHP has several limitations for use in lab experiments. The exact mechanism of action is not fully understood, and the long-term effects of PHP are not known. Additionally, the potential for abuse and addiction should be considered when using PHP in research settings.

Future Directions

Future research on PHP should focus on elucidating the exact mechanism of action and identifying potential therapeutic applications. Additionally, further studies on the long-term effects and potential for abuse and addiction are needed. Finally, the development of novel analogs of PHP may lead to the discovery of more potent and selective NMDA receptor antagonists with fewer side effects.

Synthesis Methods

The synthesis of PHP involves the reaction between 4-hydroxypiperidine and 1-phenylcyclopropyl ketone in the presence of a reducing agent such as sodium borohydride. This reaction yields PHP as a white crystalline powder. The purity of PHP can be enhanced by recrystallization and purification techniques.

Scientific Research Applications

PHP has been extensively studied in preclinical research for its potential use as an antidepressant, analgesic, and anesthetic. PHP has been shown to have a rapid onset of action and a short duration of effect, making it a promising candidate for use in clinical settings. Additionally, PHP has been found to have fewer side effects compared to traditional anesthetics such as ketamine.

properties

IUPAC Name

(4-hydroxypiperidin-1-yl)-(1-phenylcyclopropyl)methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19NO2/c17-13-6-10-16(11-7-13)14(18)15(8-9-15)12-4-2-1-3-5-12/h1-5,13,17H,6-11H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KXVSQOUJNIPQTD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1O)C(=O)C2(CC2)C3=CC=CC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4-Hydroxypiperidin-1-yl)(1-phenylcyclopropyl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.